Cas no 1184643-06-8 (6-(2-chlorophenoxy)-2,3-dimethyl-1,4-dihydroquinolin-4-one)

• Product Name: 6-(2-chlorophenoxy)-2,3-dimethyl-1,4-dihydroquinolin-4-one
• CAS No: 1184643-06-8
• MF: C₁₇H₁₄ClNO₂
• MW: 299.751563549042
• CID: 4576051
• Update Time: 2025-05-19

6-(2-chlorophenoxy)-2,3-dimethyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-(2-Chlorophenoxy)-2,3-dimethyl-1,4-dihydroquinolin-4-one
• 4(1H)-Quinolinone, 6-(2-chlorophenoxy)-2,3-dimethyl-
• 6-(2-chlorophenoxy)-2,3-dimethyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C17H14ClNO2/c1-10-11(2)19-15-8-7-12(9-13(15)17(10)20)21-16-6-4-3-5-14(16)18/h3-9H,1-2H3,(H,19,20)
• InChI Key： KONMQGLHIQAIBE-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(OC3=CC=CC=C3Cl)C=C2)C(=O)C(C)=C1C

Additional information on 6-(2-chlorophenoxy)-2,3-dimethyl-1,4-dihydroquinolin-4-one

Comprehensive Overview of 6-(2-chlorophenoxy)-2,3-dimethyl-1,4-dihydroquinolin-4-one (CAS No. 1184643-06-8)

The compound 6-(2-chlorophenoxy)-2,3-dimethyl-1,4-dihydroquinolin-4-one (CAS No. 1184643-06-8) is a quinoline derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chlorophenoxy substituent and a dihydroquinolin-4-one core, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance to current research trends, addressing common queries such as "What is the role of quinoline derivatives in drug discovery?" and "How does chlorophenoxy modification enhance bioactivity?".

In recent years, quinoline-based compounds have gained attention due to their diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory effects. The 2-chlorophenoxy group in 6-(2-chlorophenoxy)-2,3-dimethyl-1,4-dihydroquinolin-4-one is particularly noteworthy, as halogenated aromatic moieties often improve metabolic stability and binding affinity in drug design. Researchers frequently search for "synthesis methods for dihydroquinolin-4-one derivatives" or "applications of chlorophenoxy compounds in agriculture," reflecting the compound's dual relevance in medicine and crop protection.

The physicochemical properties of CAS No. 1184643-06-8—such as solubility, melting point, and stability—are critical for its formulation and industrial use. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize this compound, addressing questions like "How to purify 6-(2-chlorophenoxy)-2,3-dimethyl-1,4-dihydroquinolin-4-one?" or "What solvents are suitable for its dissolution?" These details are vital for laboratories aiming to optimize synthetic protocols or scale-up production.

From an environmental perspective, the biodegradability and ecotoxicity of chlorophenoxy-containing compounds are hot topics, aligning with global sustainability goals. Searches such as "green chemistry approaches for quinoline synthesis" highlight the demand for eco-friendly methodologies. Meanwhile, the compound's potential as a pesticide intermediate or pharmacophore scaffold underscores its versatility, making it a frequent subject in patent literature and academic journals.

In conclusion, 6-(2-chlorophenoxy)-2,3-dimethyl-1,4-dihydroquinolin-4-one exemplifies the intersection of innovation and practicality in chemical research. Its structural features and broad applicability ensure continued relevance in answering pressing scientific questions, from "How to modify quinoline cores for enhanced bioactivity?" to "What are the latest advances in heterocyclic chemistry?" This article serves as a foundational resource for professionals navigating these interdisciplinary challenges.